5-Bromo-2-fluoro-3-(trifluoromethyl)benzyl alcohol

• IUPAC Name: [5-bromo-2-fluoro-3-(trifluoromethyl)phenyl]methanol
• InChI: InChI=1S/C8H5BrF4O/c9-5-1-4(3-14)7(10)6(2-5)8(11,12)13/h1-2,14H,3H2
• InChI Key: QDYUEFIRSIJJTI-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1CO)F)C(F)(F)F)Br
• Molecular Formula: C8H5BrF4O
• Molecular Weight: 273.02 g/mol
• CAS No.: 2090690-47-2

Description

5-Bromo-2-fluoro-3-(trifluoromethyl)benzyl alcohol is a useful research compound. Its molecular formula is C8H5BrF4O and its molecular weight is 273.025. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Complex Molecules

One pertinent study discusses a practical synthesis method for 2-Fluoro-4-bromobiphenyl, a molecule closely related to the topic compound, highlighting its significance in the manufacture of non-steroidal anti-inflammatory and analgesic materials. This research underscores the challenges and innovations in synthesizing fluorinated biphenyl compounds, which are crucial intermediates in pharmaceutical manufacturing (Qiu et al., 2009).

Supramolecular Chemistry

In the realm of supramolecular chemistry, benzene-1,3,5-tricarboxamide derivatives, which can be derived from similar processes involving fluorinated benzyl alcohols, have shown significant potential. These compounds are noted for their ability to self-assemble into one-dimensional, nanometer-sized rod-like structures. This behavior is crucial for applications in nanotechnology, polymer processing, and biomedical applications, demonstrating the versatility and importance of fluorinated compounds in supramolecular chemistry (Cantekin et al., 2012).

Fluoroalkylation Reactions

The review on fluoroalkylation reactions in aqueous media offers insight into the incorporation of fluorinated or fluoroalkylated groups into target molecules. This is particularly relevant for the environmental-friendly synthesis of materials, highlighting the role of fluorinated compounds like 5-Bromo-2-fluoro-3-(trifluoromethyl)benzyl alcohol in green chemistry. Such reactions are critical for the development of new pharmaceuticals, agrochemicals, and functional materials due to the unique properties conferred by fluorine atoms (Song et al., 2018).

Safety and Hazards

While specific safety data for “5-Bromo-2-fluoro-3-(trifluoromethyl)benzyl alcohol” is not available, similar compounds, such as “2-Fluoro-3-(trifluoromethyl)benzyl bromide”, are classified as corrosive with a hazard statement of H314. Precautionary measures include avoiding eating, drinking, or smoking when using the product.